Cas no 1082160-02-8 (4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 1082160-02-8
• MF: C₁₀H₆ClN₃O₂
• MW: 235.626540660858
• CID: 5743323
• PubChem ID: 22674293
• Update Time: 2025-06-12

4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1459091
• 4-chloro-2-pyridin-4-yl-pyrimidine-5-carboxylic acid
• 4-chloro-2-pyridin-4-yl-pyrimidine-5-carboxylicacid
• 1082160-02-8
• 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H6ClN3O2/c11-8-7(10(15)16)5-13-9(14-8)6-1-3-12-4-2-6/h1-5H,(H,15,16)
• InChI Key： ZESXDUNMBWBPBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 235.0148541g/mol
• Monoisotopic Mass: 235.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76Ų

Additional information on 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 1082160-02-8)

4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 1082160-02-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both pyridine and pyrimidine rings in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel therapeutic agents. This aligns with the growing trend of personalized medicine and targeted drug delivery systems, topics frequently searched by professionals in the field.

The synthesis of 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Its CAS No. 1082160-02-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are hot topics in modern drug discovery.

Another area where 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid shows promise is in the development of agrochemicals. Its structural motifs are often found in pesticides and herbicides, addressing the global need for sustainable crop protection solutions. This resonates with current discussions on food security and environmentally friendly farming practices, which are highly searched topics in agricultural forums and databases.

From a commercial perspective, suppliers of CAS No. 1082160-02-8 emphasize its high purity and consistent quality, which are critical for research and industrial applications. The compound is often listed under alternative names such as 4-chloro-2-pyridin-4-yl-pyrimidine-5-carboxylic acid, catering to different nomenclature preferences. This flexibility in naming ensures broader visibility in chemical databases and search engines, aligning with SEO best practices.

In conclusion, 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 1082160-02-8) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a valuable asset in drug discovery and sustainable agriculture. As research continues to evolve, this compound is likely to remain a focal point for scientists and industry professionals alike.